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Compound of Interest

Compound Name: 4-Amino-3,5-dinitropyridin-2-ol

CAS No.: 148000-53-7

Cat. No.: B2450482

Get Quote

Executive Safety Directive (Read First)
WARNING: POTENTIAL ENERGETIC MATERIAL 4-Amino-3,5-dinitropyridin-2-ol (CAS:

148000-53-7) belongs to a class of polynitro-heterocycles.[1][2][3][4] While the hydroxyl group

provides some hydrogen-bonding stabilization, the presence of two nitro groups (

) on a strained pyridine ring classifies this material as an energetic precursor.[1][2][3][4]

DO NOT dispose of this compound in standard organic solvent waste containers.[2][3][4] DO

NOT allow the material to dry out completely if found in solution (potential shock sensitivity).[2]

[3][4] DO NOT use metal spatulas for scraping dried material (friction hazard).[2][3][4]

Chemical Profile & Hazard Identification
To safely dispose of this material, you must understand its "Push-Pull" electronic nature.[1][2][3]

[4] The electron-withdrawing nitro groups destabilize the ring, while the electron-donating

amino and hydroxyl groups provide resonance.[1][2][3][4] Disruption of this balance (e.g., by

heat, friction, or incompatible chemicals) can trigger rapid decomposition.[2][3][4]
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Property Data Operational Implication

Chemical Name 4-Amino-3,5-dinitropyridin-2-ol Target Compound

Synonyms
4-Amino-3,5-dinitro-2(1H)-

pyridinone

Note: Often exists as the

pyridone tautomer in solid

state.[1][2][3][4][5]

CAS Number 148000-53-7
Verify label against this specific

isomer.[1][2][3][4]

Molecular Formula

High Nitrogen/Oxygen content

indicates energetic potential.[2]

[3][6]

Hazard Class
Energetic / Reactive (RCRA

D003)

Must be segregated from

flammables/oxidizers.

Physical State
Yellow/Orange Crystalline

Solid

Color intensity often correlates

with impurity/oxidation levels.

[2][3][4]

Decomposition (Exothermic)
Strict temperature control

required.

Pre-Disposal Stabilization Protocol
Before moving the material to waste storage, it must be desensitized.[3][4] Dry polynitro

compounds are significantly more sensitive to shock and friction than their wetted counterparts.

[2][3][4]

Step 1: Assessment
Scenario A (Solid): If the material is a dry powder, do not move the container until you have a

wetting plan.[3][4]

Scenario B (Solution): If dissolved in solvent, ensure the solvent volume is sufficient to

prevent crystallization during storage.

Step 2: The "Phlegmatization" (Wetting) Process[2][3]
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Objective: Reduce friction/shock sensitivity by adding a non-volatile solvent.[1][2][3][4]

Reagent: Mixture of Water (50%) and Isopropyl Alcohol (50%).[2][3][4]

Why? Water is the best desensitizer for nitro-compounds, but pure water may not wet the

hydrophobic pyridine ring effectively.[1][2][3][4] Alcohol lowers surface tension.[2][3][4]

Action: Gently add the wetting solution to the solid material until it is fully submerged or

forms a heavy paste (minimum 20% wt/wt liquid).[3][4]

Disposal Workflow Logic
The following decision matrix outlines the mandatory flow for disposing of 4-Amino-3,5-
dinitropyridin-2-ol.
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Waste Identification:
4-Amino-3,5-dinitropyridin-2-ol

Check Physical State

Dry Solid / Powder

If Dry

Solution / Suspension

If Wet

Phlegmatization:
Add 50:50 Water/IPA

(Min 20% wt)

Mandatory Desensitization

Primary Container:
Plastic (HDPE) Wide-Mouth

NO Metal Lids

Labeling:
'HAZARDOUS WASTE - REACTIVE'

'Dinitro-pyridine derivative'
'Do Not Allow to Dry'

Segregation:
Store in Explosives/Reactives Bunker

Away from Oxidizers/Acids

Final Destruction:
High-Temp Incineration

(RCRA Permitted Facility)

Click to download full resolution via product page

Figure 1: Decision logic for the safe segregation and packaging of dinitropyridine waste.
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Detailed Disposal Procedures
A. Packaging Requirements

Primary Container: Use High-Density Polyethylene (HDPE) jars.

Prohibited: Glass (shrapnel hazard if destabilized), Metal containers (reaction with nitro

groups/friction hazard).[2][3]

Closure: Screw caps must be plastic.[2][3][4] Clean threads thoroughly before closing to

prevent friction on dried crystals in the threads.[3][4]

Secondary Containment: Place the HDPE jar inside a clear plastic bag, then into a

secondary plastic pail.

B. Waste Stream Classification (RCRA)
In the United States, this material does not have a specific "U" or "P" list code by name, but it

defaults to characteristic hazardous waste codes due to its properties:

D003 (Reactivity): Defined as "capable of detonation or explosive reaction if subjected to a

strong initiating source or if heated under confinement."[2][3][4]

D001 (Ignitability): If wetted with alcohol.[2][3][4]

Labeling Instruction:

C. Final Destruction Method
The only acceptable destruction method for polynitro-aromatics is High-Temperature

Incineration at a permitted hazardous waste facility.[1][2][3][4]

Mechanism: The facility will inject the slurry into a rotary kiln (>850°C).[3][4]

Chemistry: The nitro groups are reduced to nitrogen gas (
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) and nitrogen oxides (

), which are then captured by alkaline scrubbers.[3][4]

Prohibition: Never attempt to chemically neutralize (reduce) this compound in a standard

laboratory fume hood using metal/acid reductions (e.g., Fe/HCl) as the exotherm can trigger

a runaway reaction.[3][4]

Emergency Contingencies
Incident Response Protocol

Spill (Solid)

Do not sweep. Sweeping creates friction.[1][2][3]

[4] Gently cover with wet sand or vermiculite to

desensitize.[2][3][4] Scoop with a conductive

plastic shovel (anti-static).[2][3][4]

Skin Contact

Dinitropyridines are readily absorbed through

skin.[2][3][4] Wash immediately with soap and

water for 15 minutes.[2][3][4][7] Monitor for signs

of methemoglobinemia (cyanosis/blue lips).[2][3]

[4]

Fire

Evacuate immediately. Do not attempt to fight a

fire involving nitro-compounds.[1][2][3][4] They

supply their own oxygen and can detonate.[2][3]

[4]
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Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:

Explosive and Pyrotechnic Hazards.[2][3][4] Available at: [Link][2][3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-3_5-dinitropyridine
https://www.benchchem.com/product/b1331386
https://www.jubilantingrevia.com/uploads/files/62msds_0244GjGhs08Div.3sds4-Amino-3,5-dichloropyridine.pdf
https://www.osha.gov/hazcom
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-3_5-dinitropyridine
https://www.benchchem.com/product/b1331386
https://www.jubilantingrevia.com/uploads/files/62msds_0244GjGhs08Div.3sds4-Amino-3,5-dichloropyridine.pdf
https://www.benchchem.com/product/b2450482?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chembk.com/en/chem/4-Amino-3,5-dinitropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-3_5-dinitropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-3_5-dinitropyridine
https://www.benchchem.com/product/b1331386
https://www.jubilantingrevia.com/uploads/files/62msds_0244GjGhs08Div.3sds4-Amino-3,5-dichloropyridine.pdf
https://www.researchgate.net/publication/287429330_Improvement_of_the_synthesis_process_of_2_6-diamino-3_5-dinitropyrazine-1-oxide
https://www.researchgate.net/publication/255753008_4-Amino-35-dinitropyrazolate_salts_-_Highly_insensitive_energetic_materials
https://www.fishersci.com/store/msds?partNumber=AC367220050&productDescription=4-AMINO-3%2C5-DICHLOROPYRI+5GR&vendorId=VN00032119&countryCode=US&language=en
http://www.pharmaffiliates.com/en/148000-53-7-4-amino-3-5-dinitropyridin-2-ol-pa2709821.html
https://pubs.rsc.org/en/content/articlelanding/2011/jm/c1jm10340g
https://pubs.rsc.org/en/content/articlelanding/2011/jm/c1jm10340g
https://www.benchchem.com/product/b2450482/docs#operational-guide-safe-disposal-of-4-amino-3-5-dinitropyridin-2-ol
https://www.benchchem.com/product/b2450482/docs#operational-guide-safe-disposal-of-4-amino-3-5-dinitropyridin-2-ol
https://www.benchchem.com/product/b2450482/docs#operational-guide-safe-disposal-of-4-amino-3-5-dinitropyridin-2-ol
https://www.benchchem.com/product/b2450482/docs#operational-guide-safe-disposal-of-4-amino-3-5-dinitropyridin-2-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2450482?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b2450482?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2450482?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

